Cas no 2171236-02-3 ((2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid
• CAS No: 2171236-02-3
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5603957
• PubChem ID: 165808877
• Update Time: 2025-05-25

(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-2-carboxylic acid
• EN300-1514363
• 2171236-02-3
• (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C25H26N2O5/c28-22(29)21-11-5-14-27(21)23(30)25(12-6-13-25)26-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,26,31)(H,28,29)/t21-/m0/s1
• InChI Key： KFYUBNULQWHGLR-NRFANRHFSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid and Related Compound 2171236-02-3

The compound (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid, often abbreviated as Fmoc-protected cyclobutane pyrrolidine carboxylic acid, has garnered significant attention in recent chemical and pharmaceutical research. This molecule, along with the related compound 2171236-02-3, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors. The unique structural features of these compounds, including the cyclobutane ring and the Fmoc-protected amino group, contribute to their versatility in medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid, aiming to improve its yield and purity for large-scale production. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Additionally, researchers have explored the compound's role as a building block for more complex molecular architectures, particularly in the design of protease inhibitors and receptor agonists.

Compound 2171236-02-3, while structurally distinct, has been investigated for its potential synergistic effects when used in conjunction with (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid. Preliminary data suggest that this combination may enhance bioavailability and target specificity in certain therapeutic contexts. Mechanistic studies using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into the molecular interactions between these compounds and their biological targets.

In pharmacological evaluations, both compounds have demonstrated favorable pharmacokinetic profiles, with particular emphasis on their metabolic stability and membrane permeability. These characteristics make them attractive candidates for further development as oral therapeutics. Recent in vivo studies have shown promising results in animal models of inflammatory diseases and certain cancers, though further validation is required to assess their clinical potential.

The safety profiles of these compounds have also been a focus of recent research. Toxicity screenings and genotoxicity assays have indicated acceptable safety margins at therapeutic doses, though researchers continue to monitor for potential off-target effects. These findings underscore the importance of continued investigation into the therapeutic applications of (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid and 2171236-02-3, particularly in the context of personalized medicine approaches.

Looking forward, researchers anticipate that these compounds may play a significant role in addressing current challenges in drug development, particularly in overcoming resistance mechanisms and improving drug delivery systems. The integration of computational modeling and artificial intelligence in the study of these molecules is expected to accelerate their development and optimization in the coming years.